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Compound of Interest

Compound Name:
3-Amino-4-phenoxy-5-

sulfamoylbenzoic acid

Cat. No.: B194465 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and a step-by-step procedure for the safe disposal of

3-Amino-4-phenoxy-5-sulfamoylbenzoic acid, a compound often associated with the

pharmaceutical bumetanide.[1][2][3]

I. Hazard Profile and Safety Considerations
3-Amino-4-phenoxy-5-sulfamoylbenzoic acid is classified with several hazard warnings,

making careful handling and disposal imperative.[4] Understanding these hazards is the first

step in ensuring a safe disposal process.

Hazard Identification and Precautionary Statements:
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Hazard Code Description Precautionary Statement

H315 Causes skin irritation
P264: Wash hands thoroughly

after handling.

H319 Causes serious eye irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

H335 May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

Data sourced from PubChem CID 119927[4]

The key takeaway from the safety data is the mandatory disposal of this chemical through an

approved waste disposal facility. This ensures that the compound is managed in a way that

mitigates its potential harm to human health and the environment.

II. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of 3-Amino-4-
phenoxy-5-sulfamoylbenzoic acid. This process is designed to be straightforward and to

prioritize safety and regulatory compliance.

Experimental Protocol: Chemical Waste Disposal

Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

Waste Segregation:

Do not mix 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid with other waste streams

unless explicitly permitted by your institution's waste management guidelines.
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Keep the solid chemical waste separate from liquid waste.

Waste Container:

Place the waste in a clearly labeled, sealed container.

The label should include the full chemical name: "3-Amino-4-phenoxy-5-
sulfamoylbenzoic acid" and the relevant hazard symbols.

Storage: Store the sealed waste container in a designated, secure area for chemical waste,

away from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for the collection

and proper disposal of the waste.

III. Disposal Decision Pathway
The following diagram illustrates the logical flow for making decisions regarding the disposal of

3-Amino-4-phenoxy-5-sulfamoylbenzoic acid.

Start: Have
3-Amino-4-phenoxy-5-sulfamoylbenzoic acid

for disposal

Is this laboratory
chemical waste?

Dispose of contents/
container to an approved

waste disposal plant (P501)
Yes

Is this a consumer
medicinal product?

No

Contact Environmental
Health & Safety (EHS)

for pickup

EndUse a drug
take-back programYes

Mix with undesirable
substance (e.g., coffee grounds)

and dispose of in trash

No

No take-back
program available?

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b194465?utm_src=pdf-body
https://www.benchchem.com/product/b194465?utm_src=pdf-body
https://www.benchchem.com/product/b194465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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